Cas no 1797671-89-6 (3-{(3-Fluorophenyl)methylamino}propanoic Acid Hydrochloride)

• Product Name: 3-{(3-Fluorophenyl)methylamino}propanoic Acid Hydrochloride
• CAS No: 1797671-89-6
• MF: C₁₀H₁₃ClFNO₂
• MW: 233.667125463486
• CID: 4614798
• PubChem ID: 75413726
• Update Time: 2025-07-02

3-{(3-Fluorophenyl)methylamino}propanoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[(3-fluorophenyl)methyl]amino}propanoic acid hydrochloride
• 3-[(3-fluorophenyl)methylamino]propanoic acid;hydrochloride
• Z1695822100
• 3-{(3-Fluorophenyl)methylamino}propanoic Acid Hydrochloride

• Inchi： 1S/C10H12FNO2.ClH/c11-9-3-1-2-8(6-9)7-12-5-4-10(13)14;/h1-3,6,12H,4-5,7H2,(H,13,14);1H
• InChI Key： GJNLBIJQQLTGEK-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)CNCCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 187
• Topological Polar Surface Area: 49.3

Additional information on 3-{(3-Fluorophenyl)methylamino}propanoic Acid Hydrochloride

Comprehensive Overview of 3-{(3-Fluorophenyl)methylamino}propanoic Acid Hydrochloride (CAS No. 1797671-89-6)

3-{(3-Fluorophenyl)methylamino}propanoic Acid Hydrochloride (CAS 1797671-89-6) is a fluorinated organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 3-fluorophenyl moiety and a propanoic acid backbone, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in modulating enzyme activity and receptor binding, particularly in neurological and metabolic studies.

The compound’s hydrochloride salt form enhances its solubility, a critical factor for bioavailability in drug development. Recent trends in AI-driven drug discovery have highlighted the importance of fluorinated compounds like 3-{(3-Fluorophenyl)methylamino}propanoic Acid Hydrochloride, as they often exhibit improved metabolic stability and target selectivity. This aligns with the growing demand for precision medicine and personalized therapeutics, where fluorinated analogs play a pivotal role.

From a synthetic chemistry perspective, the introduction of the fluorine atom in the 3-position of the phenyl ring is a strategic modification. Fluorination is a hot topic in medicinal chemistry, as it can significantly alter a molecule’s pharmacokinetic properties. Searches for "fluorine in drug design" or "fluorinated amino acids" have surged, reflecting the scientific community’s focus on this area. The methylamino and propanoic acid groups further contribute to the compound’s versatility, enabling conjugation with other pharmacophores.

In the context of green chemistry, the synthesis of 3-{(3-Fluorophenyl)methylamino}propanoic Acid Hydrochloride is being optimized to reduce waste and improve yield. Environmental concerns and regulatory pressures have driven interest in sustainable synthesis methods, a frequently searched topic among chemists. The compound’s potential as a building block for biodegradable materials is also under exploration, catering to the rising demand for eco-friendly chemicals.

Analytical characterization of CAS 1797671-89-6 involves advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity for research applications. Quality control is paramount, as impurities can skew biological assay results. This aligns with the increasing emphasis on reproducible research and data integrity in scientific publications—a recurring theme in academic discussions.

Beyond pharmaceuticals, 3-{(3-Fluorophenyl)methylamino}propanoic Acid Hydrochloride has garnered attention in material science. Its ability to form stable complexes with metals opens doors for applications in catalysis and sensor development. Searches for "fluorinated ligands in catalysis" or "amino acid-based sensors" underscore the interdisciplinary relevance of this compound.

In summary, 3-{(3-Fluorophenyl)methylamino}propanoic Acid Hydrochloride (CAS 1797671-89-6) is a multifaceted compound with broad applications in drug discovery, green chemistry, and material engineering. Its fluorinated structure and functional groups make it a subject of ongoing research, resonating with contemporary scientific priorities like sustainability, precision medicine, and catalytic innovation.